Cas no 1261944-17-5 ([1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)-)

• Product Name: [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)-
• CAS No: 1261944-17-5
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• MDL: MFCD18320514
• CID: 4501528
• PubChem ID: 53226416
• Update Time: 2025-06-10

[1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)-
• 2-methyl-6-(4-methylsulfanylphenyl)benzoic acid
• 1261944-17-5
• 6-METHYL-2-(4-METHYLTHIOPHENYL)BENZOIC ACID
• MFCD18320514
• 6-Methyl-2-(4-methylthiophenyl)benzoic acid, 95%

• MDL： MFCD18320514
• Inchi： 1S/C15H14O2S/c1-10-4-3-5-13(14(10)15(16)17)11-6-8-12(18-2)9-7-11/h3-9H,1-2H3,(H,16,17)
• InChI Key： UBQHLZGEDRICSC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 258.07145086Da
• Monoisotopic Mass: 258.07145086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)-

Introduction to [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)- (CAS No. 1261944-17-5)

[1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)- (CAS No. 1261944-17-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of biphenyl carboxylic acids and is characterized by its distinctive 3-methyl-4-(methylthio) substituents, which confer it with unique chemical and biological properties.

The molecular structure of [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)- consists of a biphenyl core with a carboxylic acid group attached to the second carbon atom of one of the phenyl rings. The presence of the 3-methyl and 4-(methylthio) substituents on the same phenyl ring adds complexity and functionality to the molecule. These substituents play a crucial role in determining the compound's reactivity, solubility, and biological activity.

In the realm of pharmaceutical research, [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)- has shown promise as a lead compound for the development of new drugs. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. This finding underscores the potential of [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)- as a scaffold for designing novel therapeutic agents.

Beyond its pharmaceutical applications, [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)- has also been explored for its use in materials science. The biphenyl core provides rigidity and planarity to the molecule, making it suitable for applications in liquid crystals and organic electronics. Research conducted at the University of California demonstrated that this compound can be used as a building block for constructing self-assembled monolayers (SAMs) with tunable electronic properties. These SAMs have potential applications in organic field-effect transistors (OFETs) and other electronic devices.

The synthesis of [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)- has been extensively studied to optimize yield and purity. One common synthetic route involves the coupling of a substituted benzene derivative with a carboxylic acid precursor followed by functionalization steps to introduce the desired substituents. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve the efficiency and scalability of the synthesis process. A recent publication in Organic Letters described a novel palladium-catalyzed method that significantly enhanced the yield and selectivity of the reaction.

The physical and chemical properties of [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)- are well-documented in scientific literature. It is typically obtained as a white crystalline solid with a melting point ranging from 150°C to 160°C. The compound is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits low solubility in water. These solubility characteristics are important considerations for its use in various applications.

In terms of safety and handling, while [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)- is not classified as a hazardous material under current regulations, it is recommended to handle it with standard laboratory precautions to ensure safety. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to prevent skin contact and inhalation.

The environmental impact of [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)- is another important consideration. Studies have shown that this compound does not persist in the environment for extended periods due to its biodegradability. However, it is essential to follow best practices for waste disposal to minimize any potential environmental impact.

In conclusion, [1,1-Biphenyl]-2-carboxylic acid, 3-methyl-4-(methylthio)- (CAS No. 1261944-17-5) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.